Cas no 1246650-98-5 (tert-butyl cis-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate)

• Product Name: tert-butyl cis-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate
• CAS No: 1246650-98-5
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD12198675
• CID: 2196470
• PubChem ID: 45489915
• Update Time: 2025-10-18

tert-butyl cis-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Racemic hexahydro-pyrido[4,3-b][1,4]oxazine-6-carboxylic acid tert-butyl ester
• (4aS,8aR)-tert-butyl hexahydro-2H-pyrido[4,3-b][1,4]oxazine-6(7H)-carboxylate
• tert-butyl cis-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate
• 1314641-05-8
• tert-butyl (4aS,8aR)-octahydro-2H-pyrido[4,3-b]morpholine-6-carboxylate
• tert-butyl(4aS,8aR)-octahydro-2H-pyrido[4,3-b][1,4]oxazine-6-carboxylate
• racemic cis-Hexahydro-pyrido[4,3-b][1,4]oxazine-6-carboxylic acid tert-butyl ester
• MFCD12198675
• cis-Hexahydro-pyrido[4,3-b][1,4]oxazine-6-carboxylic acid t-butyl ester
• CS-0133950
• tert-butyl (4aS,8aR)-octahydro-2H-pyrido[4,3-b][1,4]oxazine-6-carboxylate
• P11420
• 1246650-98-5
• tert-Butyl (4aS,8aR)-hexahydro-2H-pyrido[4,3-b][1,4]oxazine-6(5H)-carboxylate
• tert-butyl (4aS,8aR)-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate

• MDL： MFCD12198675
• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-6-4-10-9(8-14)13-5-7-16-10/h9-10,13H,4-8H2,1-3H3/t9-,10+/m0/s1
• InChI Key： FHFUKPWBTBBQNW-VHSXEESVSA-N
• SMILES： O1CCN[C@H]2CN(C(=O)OC(C)(C)C)CC[C@@H]12

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.082
• Boiling Point: 342.0±42.0 °C at 760 mmHg
• Flash Point: 160.6±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl cis-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl cis-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate

Comprehensive Analysis of tert-butyl cis-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate (CAS No. 1246650-98-5)

The compound tert-butyl cis-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate (CAS No. 1246650-98-5) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique octahydropyrido[4,3-b][1,4]oxazine scaffold makes it a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. Researchers are increasingly exploring its potential applications in drug discovery, driven by the growing demand for novel neuroactive compounds.

One of the key features of tert-butyl cis-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate is its stereochemical configuration, which plays a critical role in its biological activity. The cis conformation of the ring system ensures optimal spatial orientation for receptor binding, a topic frequently searched by medicinal chemists. Recent studies highlight its utility in designing G protein-coupled receptor (GPCR) modulators, a hot topic in neuroscience and pharmacology. This aligns with current industry trends focusing on precision-targeted therapies for neurological disorders.

The tert-butyl ester group in this compound enhances its stability and solubility, addressing common challenges in drug formulation. This characteristic is particularly relevant given the rising interest in prodrug strategies and biopharmaceutical classification system (BCS) optimization—frequently queried terms in pharmaceutical forums. Its synthetic versatility allows for efficient deprotection to yield free carboxylic acid derivatives, enabling further functionalization for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 1246650-98-5 serves as a pivotal building block for multicomponent reactions and cascade cyclizations, techniques widely discussed in green chemistry circles. Its application in transition-metal-catalyzed transformations has been explored, coinciding with the pharmaceutical industry's push toward sustainable catalysis. These aspects resonate with researchers searching for "eco-friendly synthetic methods" or "atom-economical heterocycle synthesis."

Quality control of tert-butyl cis-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate requires advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are essential for verifying the cis/trans isomeric purity—a crucial parameter often queried in analytical chemistry communities. The compound's spectral data (IR, MS, and ¹³C NMR) are valuable references for laboratories working with similar fused bicyclic systems.

In drug discovery pipelines, this compound's privileged structure motif attracts attention for fragment-based drug design (FBDD), a trending approach in hit identification. Computational chemists frequently search for "molecular docking studies of pyridooxazine derivatives," reflecting the intersection of this compound with computer-aided drug design (CADD) methodologies. Its balanced lipophilicity (LogP) and hydrogen bonding capacity make it suitable for blood-brain barrier penetration studies.

The stability profile of CAS 1246650-98-5 under various pH conditions has been investigated, responding to frequent queries about "pH-dependent degradation kinetics" in formulation science. These studies are particularly relevant given the increasing focus on accelerated stability testing protocols in preformulation research. The compound's crystalline properties have also been characterized, addressing popular searches about "polymorphism screening in API development."

Recent patent literature reveals growing interest in tert-butyl-protected pyridooxazine derivatives for allosteric modulator development, especially for neurotransmitter receptors. This connects with trending searches about "novel mechanisms of receptor modulation" in neuropharmacology. The compound's structural features enable exploration of three-dimensional pharmacophore space, a concept gaining traction in modern drug discovery paradigms.

From a regulatory standpoint, the compound's ICH stability guidelines compliance is frequently discussed in quality assurance forums. Its synthesis typically follows Good Manufacturing Practice (GMP) principles when produced for pharmaceutical applications, aligning with industry searches for "scale-up challenges in heterocyclic chemistry." The absence of reactive functional groups minimizes genotoxic impurity risks—a critical consideration in regulatory submissions.

In conclusion, tert-butyl cis-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate represents a multifaceted research tool bridging synthetic chemistry and drug development. Its structural complexity addresses multiple contemporary research needs, from GPCR-targeted drug discovery to green synthesis methodologies. As the pharmaceutical industry continues to explore innovative therapeutic approaches, this compound's scientific relevance is poised to grow, reflected in its increasing appearance in both academic literature and technical search queries.